Cas no 1443342-97-9 ((4-bromophenyl)-(3-methylsulfanylphenyl)methanol)

• Product Name: (4-bromophenyl)-(3-methylsulfanylphenyl)methanol
• CAS No: 1443342-97-9
• MF: C₁₄H₁₃BrOS
• MW: 309.221421957016
• MDL: MFCD12964515
• CID: 5209423
• Update Time: 2026-03-06

(4-bromophenyl)-(3-methylsulfanylphenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (4-bromophenyl)-(3-methylsulfanylphenyl)methanol

• MDL： MFCD12964515
• Inchi： 1S/C14H13BrOS/c1-17-13-4-2-3-11(9-13)14(16)10-5-7-12(15)8-6-10/h2-9,14,16H,1H3
• InChI Key： WBUBIHJDNMSTCO-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(Br)C=C1)(C1=CC=CC(SC)=C1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on (4-bromophenyl)-(3-methylsulfanylphenyl)methanol

Introduction to (4-bromophenyl)-(3-methylsulfanylphenyl)methanol (CAS No. 1443342-97-9)

(4-bromophenyl)-(3-methylsulfanylphenyl)methanol (CAS No. 1443342-97-9) is a synthetic organic compound with a unique structure that combines bromophenyl and methylsulfanylphenyl moieties. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. The presence of the bromine atom and the methylsulfanyl group imparts specific chemical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of (4-bromophenyl)-(3-methylsulfanylphenyl)methanol is C₁₅H₁₅BrOS, and its molecular weight is approximately 317.25 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). Its physical and chemical properties, including melting point, boiling point, and solubility, have been extensively studied to optimize its use in various applications.

In the realm of pharmaceutical research, (4-bromophenyl)-(3-methylsulfanylphenyl)methanol has shown promise as a lead compound for the development of new drugs. Recent studies have focused on its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound exhibited potent inhibitory activity against a key enzyme implicated in neurodegenerative diseases. This finding opens up new avenues for the development of therapeutic agents targeting these conditions.

Beyond its pharmaceutical applications, (4-bromophenyl)-(3-methylsulfanylphenyl)methanol has also been explored for its use in materials science. Its unique electronic properties make it a suitable candidate for the synthesis of functional materials with applications in electronics and optoelectronics. Research published in Advanced Materials in 2020 demonstrated that this compound can be used as a building block for the fabrication of conductive polymers with enhanced electrical conductivity and stability.

The synthetic route for (4-bromophenyl)-(3-methylsulfanylphenyl)methanol involves several well-established chemical reactions. One common method involves the reaction of 4-bromobenzaldehyde with 3-methylthiophenol followed by reduction to form the desired alcohol. This synthetic pathway has been optimized to achieve high yields and purity, making it suitable for large-scale production. The ability to synthesize this compound efficiently and cost-effectively is crucial for its widespread adoption in various industries.

In addition to its synthetic utility, (4-bromophenyl)-(3-methylsulfanylphenyl)methanol has been studied for its environmental impact. A recent study published in Environmental Science & Technology evaluated the biodegradability and ecotoxicity of this compound. The results indicated that it is biodegradable under aerobic conditions and exhibits low toxicity to aquatic organisms, making it a relatively environmentally friendly option compared to other synthetic compounds.

The safety profile of (4-bromophenyl)-(3-methylsulfanylphenyl)methanol has also been extensively evaluated. According to safety data sheets (SDS) provided by manufacturers, this compound should be handled with appropriate precautions due to its potential irritant properties. However, it is not classified as a hazardous substance under current regulations, which facilitates its use in research and industrial settings.

In conclusion, (4-bromophenyl)-(3-methylsulfanylphenyl)methanol (CAS No. 1443342-97-9) is a versatile compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and favorable properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new possibilities, this compound is poised to play a significant role in advancing various scientific fields.